Cas no 3562-11-6 (Nornicotine-2-carboxylic Acid)

• Product Name: Nornicotine-2-carboxylic Acid
• CAS No: 3562-11-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD18072995
• CID: 295974
• PubChem ID: 20097691
• Update Time: 2025-06-08

Nornicotine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Proline,5-(3-pyridinyl)-
• Nornicotine-2-carboxylic Acid
• 5-pyridin-3-ylpyrrolidine-2-carboxylic acid
• 5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid
• 5-Pyridin-3-ylproline
• 5-(3-Pyridyl)pyrrolidine-2-carboxylic acid
• AKOS022700246
• CS-0269348
• SCHEMBL2460326
• 3562-11-6
• DTXSID70602358
• EN300-305011
• Nornicotine-2-carboxylicAcid
• AS-59657
• A11381
• Nornicotine-2-carboxylic Acid; Proline, 5-(3-pyridinyl)-; Proline, 5-(3-pyridyl)- (7CI,8CI); 5-(3-Pyridinyl)proline; 5-(3-Pyridyl)proline; Nornicotine-2-carboxylic acid

• MDL： MFCD18072995
• Inchi： 1S/C10H12N2O2/c13-10(14)9-4-3-8(12-9)7-2-1-5-11-6-7/h1-2,5-6,8-9,12H,3-4H2,(H,13,14)
• InChI Key： XNFSAICMYCRAOX-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C2C=NC=CC=2)N1)=O

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• XLogP3: -1.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 394.8±42.0 °C at 760 mmHg
• Flash Point: 192.6±27.9 °C
• PSA: 62.22000
• LogP: 1.28810
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Nornicotine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nornicotine-2-carboxylic Acid

Professional Introduction to Nornicotine-2-carboxylic Acid (CAS No. 3562-11-6)

Nornicotine-2-carboxylic Acid, a compound with the chemical identifier CAS No. 3562-11-6, is a derivative of nornicotine that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its specific structural and functional properties, plays a crucial role in various scientific applications, particularly in the study of alkaloid metabolism and potential therapeutic uses.

The molecular structure of Nornicotine-2-carboxylic Acid consists of a pyridine ring system modified with an ester group at the 2-position, which contributes to its unique reactivity and biological interactions. This structural feature makes it a valuable intermediate in synthetic chemistry, enabling the development of more complex molecules for drug discovery and other industrial applications.

In recent years, Nornicotine-2-carboxylic Acid has been extensively studied for its pharmacological properties. Research has indicated that this compound exhibits notable bioactivity, particularly in modulating neurological pathways. Studies have shown that it may have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, by interacting with specific neurotransmitter systems. The ability of Nornicotine-2-carboxylic Acid to cross the blood-brain barrier further enhances its therapeutic relevance.

Moreover, the compound has been investigated for its role in plant alkaloid metabolism. Nornicotine is naturally found in certain plants, particularly in tobacco species, and its derivatives are of interest due to their metabolic pathways. Research into Nornicotine-2-carboxylic Acid has provided insights into how these compounds are processed within biological systems, which could lead to advancements in crop science and agricultural practices.

From a synthetic chemistry perspective, Nornicotine-2-carboxylic Acid serves as a versatile building block for the creation of novel heterocyclic compounds. Its pyridine core allows for modifications at multiple sites, enabling chemists to design molecules with tailored properties for various applications. This flexibility has made it a popular choice in medicinal chemistry research, where the development of new drug candidates requires precise molecular engineering.

Recent advancements in analytical techniques have also enhanced the study of Nornicotine-2-carboxylic Acid. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to elucidate its structure with high precision, facilitating better understanding of its interactions with biological targets. These techniques have been instrumental in confirming the stereochemistry of the compound and identifying potential isomers.

The pharmacokinetic profile of Nornicotine-2-carboxylic Acid is another area of active investigation. Studies have explored how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for optimizing its therapeutic use and minimizing potential side effects. Preclinical trials have begun to assess its safety and efficacy in animal models, providing preliminary data on its potential as a drug candidate.

In conclusion, Nornicotine-2-carboxylic Acid (CAS No. 3562-11-6) is a multifaceted compound with significant implications in pharmaceutical research and biochemical studies. Its unique structural features and bioactivity make it a valuable asset in drug discovery efforts aimed at treating neurological disorders. Additionally, its role in plant metabolism offers promising avenues for agricultural innovation. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow.